![molecular formula C17H22OS2 B8181401 3'-Octyl-[2,2'-bithiophene]-5-carbaldehyde](/img/structure/B8181401.png)
3'-Octyl-[2,2'-bithiophene]-5-carbaldehyde
Overview
Description
3'-Octyl-[2,2'-bithiophene]-5-carbaldehyde is a useful research compound. Its molecular formula is C17H22OS2 and its molecular weight is 306.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3'-Octyl-[2,2'-bithiophene]-5-carbaldehyde suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3'-Octyl-[2,2'-bithiophene]-5-carbaldehyde including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis of Arylcarbinols and Arylketones : This compound is utilized in the synthesis of arylmethanol and arylketones from thiophene and 2,2′-bithiophene derivatives (Hamad, 2001).
Electronics and Charge Transport : It has been used for doping poly(9,9-bis(6-diethoxylphosphorylhexyl)fluorene), demonstrating high electron mobility (Tokarev et al., 2019).
Synthesis of Schiff Bases : It is employed in synthesizing Schiff bases and other organic compounds (Benachenhou, Mesli, & Guilard, 2013).
Cytotoxic Effects on Tumor Cells : Derivatives like trimethylsilyl oligothienylcarbaldehydes exhibit cytotoxic effects on tumor cell lines MG-22A and HT-1080 (Lukevics et al., 2001).
Organic Photovoltaic Cells : Multi-branched molecules synthesized using this compound have been used in fabricating organic photovoltaic cells with methanofullerene, showing improved performance (Kim et al., 2009).
Polymerization and Material Properties : Its use allows for facile oxidative polymerization of monomers containing various functional groups, leading to increased effective conjugation lengths (Rasmussen, Pickens, & Hutchison, 1998).
Stability in Doped State : Polymers like poly(3-octyl-2,2′-bithiophene) show better stability against thermal dedoping (Andersson et al., 1993).
properties
IUPAC Name |
5-(3-octylthiophen-2-yl)thiophene-2-carbaldehyde |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.08.13) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H22OS2/c1-2-3-4-5-6-7-8-14-11-12-19-17(14)16-10-9-15(13-18)20-16/h9-13H,2-8H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.08.13) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MOKAOFXGIZZJHI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.08.13) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCC1=C(SC=C1)C2=CC=C(S2)C=O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.08.13) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22OS2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.08.13) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
306.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.08.13) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3'-Octyl-[2,2'-bithiophene]-5-carbaldehyde | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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